Cas no 942853-22-7 (1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid)

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid structure

942853-22-7 structure

Product Name:1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid

CAS No:942853-22-7

MF:C₆H₅F₃N₂O₂

MW:194.111311674118

MDL:MFCD08556202

CID:1068021

PubChem ID:16490806

Update Time:2024-10-25

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid
- 1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid (ACI)
- 1-(2,2,2-Trifluoroethyl)pyrazole-3-carboxylic acid
- BBL008561
- 942853-22-7
- 1H-Pyrazole-3-carboxylic acid, 1-(2,2,2-trifluoroethyl)-
- AKOS000308144
- 1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylicacid
- STK292772
- DB-131387
- AKOS B009011
- SCHEMBL297632
- CS-0155607
- Z1198179985
- MFCD08556202
- EN300-92724
- D82197
- KS-9202
- ALBB-012505
- MDL： MFCD08556202
- Inchi： 1S/C6H5F3N2O2/c7-6(8,9)3-11-2-1-4(10-11)5(12)13/h1-2H,3H2,(H,12,13)
- InChI Key： OJXAMYQOVDVCHO-UHFFFAOYSA-N
- SMILES： O=C(C1C=CN(CC(F)(F)F)N=1)O

Computed Properties

Exact Mass: 194.03031189g/mol
Monoisotopic Mass: 194.03031189g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.1Å²

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	031146-500mg	1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid	942853-22-7		500mg	5071.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZH881-50mg	1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid	942853-22-7	95%	50mg	522.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZH881-200mg	1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid	942853-22-7	95%	200mg	1269.0CNY	2021-07-13
TRC	B588105-50mg	1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic Acid	942853-22-7		50mg	$ 50.00	2022-06-07
TRC	B588105-100mg	1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic Acid	942853-22-7		100mg	$ 70.00	2022-06-07
TRC	B588105-500mg	1-(2,2,2-trifluoroethyl)-1H-pyrazole-3-carboxylic Acid	942853-22-7		500mg	$ 275.00	2022-06-07
abcr	AB375426-100 mg	1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid; .	942853-22-7		100mg	€258.00	2023-06-20
abcr	AB375426-250 mg	1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid; .	942853-22-7		250mg	€297.10	2023-06-20
abcr	AB375426-500 mg	1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid; .	942853-22-7		500mg	€437.50	2023-06-20
abcr	AB375426-1 g	1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid; .	942853-22-7		1g	€518.50	2023-06-20

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid Production Method

Production Method 1

1245772-13-7

942853-22-7

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , 2,5-Dimethyl 2,5-pyridinedicarboxylate , Water ; 16 h, rt
1.2 Reagents: Hydrogen ion Solvents: Water ; neutralized

Reference

: Preparation of triazine-oxadiazoles for the treatment of chronic pain

, World Intellectual Property Organization, , ,

Production Method 2

1864016-41-0

942853-22-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 30 min, 80 °C

Reference

: 2-Oxoimidazolidine-4-carboxamides as NaV1.8 inhibitors and their preparation

, World Intellectual Property Organization, , ,

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid Raw materials

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid Preparation Products

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid (942853-22-7)

1-(2,2,2-Trifluoroethyl)-1H-pyrazole-3-carboxylic acid Related Literature

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2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

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5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

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